3-(3,5-Difluorophenyl)butan-2-ol

• Molecular Formula: C10H12F2O
• Molecular Weight: 186.20 g/mol
• IUPAC Name: 3-(3,5-difluorophenyl)butan-2-ol
• InChI: InChI=1S/C10H12F2O/c1-6(7(2)13)8-3-9(11)5-10(12)4-8/h3-7,13H,1-2H3
• InChI Key: HANUNZUJAFILJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC(=C1)F)F)C(C)O

Description

3-(3,5-Difluorophenyl)butan-2-ol is a fluorinated secondary alcohol characterized by a phenyl ring substituted with two fluorine atoms at the 3 and 5 positions, attached to a butan-2-ol backbone. This structure confers unique electronic and steric properties, making it relevant in pharmaceutical and agrochemical research, particularly as a chiral intermediate or precursor. The fluorine atoms enhance metabolic stability and influence lipophilicity, while the hydroxyl group at the secondary carbon enables hydrogen bonding and derivatization .

Biological Activity

3-(3,5-Difluorophenyl)butan-2-ol, also known as 4-(3,5-difluorophenyl)butan-2-ol, is a compound of significant interest in medicinal chemistry due to its unique chemical structure and potential biological activities. The presence of fluorine atoms on the phenyl ring enhances its pharmacological properties, making it a candidate for various therapeutic applications, particularly in the realm of antifungal agents.

Chemical Structure and Properties

The chemical formula of 3-(3,5-difluorophenyl)butan-2-ol is C10H12F2O. The structure consists of a butanol backbone with a 3,5-difluorophenyl substituent. This specific substitution pattern is critical as it influences the compound's reactivity and biological interactions.

Research indicates that 3-(3,5-difluorophenyl)butan-2-ol may function through several mechanisms:

• Enzyme Inhibition : The compound can inhibit specific enzymes involved in metabolic pathways, potentially leading to altered cellular functions.
• Receptor Modulation : It may interact with receptors that regulate gene expression and cellular responses to stimuli.

These mechanisms suggest that the compound could disrupt cellular integrity or inhibit essential metabolic processes in microorganisms, contributing to its biological activity.

Antifungal Properties

Studies have shown that derivatives of 3-(3,5-difluorophenyl)butan-2-ol exhibit notable antifungal activity. This property is particularly relevant in developing new antifungal agents to combat resistant strains. For example:

• In Vivo Studies : In mouse models infected with Candida albicans, compounds derived from this structure demonstrated significant survival advantages compared to traditional antifungal treatments like ketoconazole. One study reported a mean survival time extension of 20 days when using certain derivatives at a dose of 50 mg/kg .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-(3,5-difluorophenyl)butan-2-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Structure	Unique Features
4-(2-Fluorophenyl)butan-2-ol	C10H12F	Contains only one fluorine atom; different bioactivity
4-(4-Fluorophenyl)butan-2-ol	C10H12F	Substituted at the para position; distinct binding affinity
4-(3-Chlorophenyl)butan-2-ol	C10H12Cl	Chlorine substitution instead of fluorine; varied pharmacological properties

The fluorination pattern significantly contributes to the biological activity and reactivity of these compounds.

Case Studies and Research Findings

• Antifungal Efficacy : In a comparative study involving various antifungal agents, derivatives of 3-(3,5-difluorophenyl)butan-2-ol showed enhanced activity against resistant strains of fungi such as Candida albicans and Aspergillus fumigatus. The most potent derivative exhibited an MIC (Minimum Inhibitory Concentration) of 0.31 µg/mL against C. albicans pseudomycelium formation .
• Survival Studies : In vivo studies indicated that certain analogs significantly improved survival rates in mice infected with C. albicans, demonstrating their potential as effective antifungal therapies .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-(3,5-Difluorophenyl)butan-2-ol with analogous alcohols, focusing on physical properties, reactivity, and applications.

Physical Properties

Compound	Molecular Formula	Boiling Point (°C)	Density (g/cm³)	CAS RN
3-(3,5-Difluorophenyl)butan-2-ol	C₁₀H₁₂F₂O	Not reported	Not reported	Not provided
2-Methyl-3-buten-2-ol	C₅H₁₀O	98–99	0.824	115-18-4
3-Methyl-2-buten-1-ol	C₅H₁₀O	140	0.84	556-82-1

Key Observations :

• The fluorinated compound lacks reported boiling point and density data in the provided evidence. In contrast, simpler alcohols like 2-methyl-3-buten-2-ol and 3-methyl-2-buten-1-ol exhibit lower boiling points (98–140°C) due to reduced molecular weight and absence of strong electron-withdrawing groups like fluorine .
• Fluorine substituents likely increase the polarity and density of 3-(3,5-Difluorophenyl)butan-2-ol compared to non-fluorinated analogs.

Reactivity and Functional Group Influence

• Hydrogen Bonding: The secondary hydroxyl group in 3-(3,5-Difluorophenyl)butan-2-ol enhances solubility in polar solvents, similar to 2-methyl-3-buten-2-ol.
• Steric Effects : The 3,5-difluoro substitution pattern creates steric hindrance around the phenyl ring, distinguishing it from unsubstituted analogs like 3-phenylbutan-2-ol. This may limit accessibility in catalytic reactions compared to less hindered alcohols.

Research Findings and Limitations

• Synthetic Challenges : Fluorination introduces complexities in purification and stability. For instance, 3-(3,5-Difluorophenyl)butan-2-ol may require low-temperature storage to prevent decomposition, unlike the more stable 2-methyl-3-buten-2-ol .
• Biological Activity : Fluorinated alcohols often exhibit enhanced binding to hydrophobic enzyme pockets. Preliminary studies suggest that 3-(3,5-Difluorophenyl)butan-2-ol shows moderate activity in in vitro antimicrobial assays, though data remain unpublished.